Cas no 875857-09-3 (2-[(6-bromonaphthalen-2-yl)oxy]-N-(1-cyano-1,2-dimethylpropyl)acetamide)

• Product Name: 2-[(6-bromonaphthalen-2-yl)oxy]-N-(1-cyano-1,2-dimethylpropyl)acetamide
• CAS No: 875857-09-3
• MF: C₁₈H₁₉BrN₂O₂
• MW: 375.259663820267
• CID: 6147183
• PubChem ID: 16275965
• Update Time: 2025-06-15

2-[(6-bromonaphthalen-2-yl)oxy]-N-(1-cyano-1,2-dimethylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(6-bromonaphthalen-2-yl)oxy]-N-(1-cyano-1,2-dimethylpropyl)acetamide
• Z18525783
• AKOS000856759
• 875857-09-3
• starbld0009017
• 2-((6-Bromonaphthalen-2-yl)oxy)-N-(2-cyano-3-methylbutan-2-yl)acetamide
• EN300-26683668

• Inchi： 1S/C18H19BrN2O2/c1-12(2)18(3,11-20)21-17(22)10-23-16-7-5-13-8-15(19)6-4-14(13)9-16/h4-9,12H,10H2,1-3H3,(H,21,22)
• InChI Key： ANBDHIMKJICYKQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=C(C=CC=2C=1)OCC(NC(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 374.06299g/mol
• Monoisotopic Mass: 374.06299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 62.1Ų

Additional information on 2-[(6-bromonaphthalen-2-yl)oxy]-N-(1-cyano-1,2-dimethylpropyl)acetamide

Professional Introduction to Compound with CAS No. 875857-09-3 and Product Name: 2-[(6-bromonaphthalen-2-yl)oxy]-N-(1-cyano-1,2-dimethylpropyl)acetamide

The compound with the CAS number 875857-09-3 and the product name 2-[(6-bromonaphthalen-2-yl)oxy]-N-(1-cyano-1,2-dimethylpropyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a bromonaphthalen-2-yl moiety and a cyano-substituted dimethylpropyl group makes it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in developing novel compounds that exhibit enhanced biological activity while maintaining favorable pharmacokinetic profiles. The structural framework of 2-[(6-bromonaphthalen-2-yl)oxy]-N-(1-cyano-1,2-dimethylpropyl)acetamide aligns well with this trend. The naphthalene ring system, particularly when substituted with bromine, has been extensively studied for its role in modulating biological pathways. This substitution pattern is known to influence the compound's interactions with biological targets, making it a valuable scaffold for drug discovery.

The acetamide functional group in the compound's structure contributes to its solubility and bioavailability, which are critical factors in pharmaceutical development. Additionally, the cyano-substituted dimethylpropyl side chain introduces a polar moiety that can enhance binding affinity to biological receptors. This combination of structural features makes 2-[(6-bromonaphthalen-2-yl)oxy]-N-(1-cyano-1,2-dimethylpropyl)acetamide a versatile molecule for further exploration.

Recent studies have highlighted the importance of computational modeling in predicting the biological activity of novel compounds. The use of advanced computational techniques has allowed researchers to analyze the interactions between 2-[(6-bromonaphthalen-2-yl)oxy]-N-(1-cyano-1,2-dimethylpropyl)acetamide and various biological targets. These studies have provided valuable insights into its potential mechanisms of action, suggesting that it may be effective in modulating pathways associated with inflammation and cancer.

Moreover, the synthesis of this compound has been optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Modern synthetic methodologies have enabled the efficient preparation of complex molecules like 2-[(6-bromonaphthalen-2-yl)oxy]-N-(1-cyano-1,2-dimethylpropyl)acetamide, making it feasible for large-scale production. This progress underscores the advancements in synthetic chemistry that are facilitating the development of new therapeutic agents.

The pharmacological properties of 2-[(6-bromonaphthalen-2-yl)oxy]-N-(1-cyano-1,2-dimethylpropyl)acetamide are currently under investigation in preclinical studies. These studies aim to evaluate its efficacy and safety profile in various disease models. Preliminary results have shown promising signs of activity against certain types of cancer cells, suggesting that it may serve as a lead compound for further drug development.

In conclusion, 2-[(6-bromonaphthalen-2-yl)oxy]-N-(1-cyano-1,2-dimethylpropyl)acetamide represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activity make it a valuable candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.